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Compound of Interest

Compound Name: N-Methyldibutylamine

Cat. No.: B147177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Methyldibutylamine, a tertiary amine with the chemical formula C9H21N, serves as a

versatile building block and intermediate in various chemical syntheses.[1] Its unique molecular

structure, featuring two butyl groups and one methyl group attached to a central nitrogen atom,

imparts specific chemical properties that are leveraged in the production of pharmaceuticals,

agrochemicals, and advanced materials.[1][2] This document provides an in-depth guide to the

chemical properties, structure, and experimental protocols associated with N-
Methyldibutylamine.

Core Chemical and Physical Properties
A summary of the key quantitative data for N-Methyldibutylamine is presented in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C9H21N [3][4]

Molecular Weight 143.27 g/mol [3][5]

IUPAC Name
N-butyl-N-methylbutan-1-

amine
[4]

CAS Number 3405-45-6 [3][5]

Boiling Point 49-51 °C at 10 mmHg [2][3][5]

Density 0.745 g/mL at 25 °C [2][3][5]

Refractive Index n20/D 1.4178 [2][3][5]

Flash Point 42 °C (107.6 °F) - closed cup [5]

SMILES String CCCCN(C)CCCC [5][6]

InChI Key
MTHFROHDIWGWFD-

UHFFFAOYSA-N
[4][5][6]

Chemical Structure
The structural representation of N-Methyldibutylamine is crucial for understanding its

reactivity and steric hindrance. The following diagram illustrates the connectivity of the atoms in

the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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